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Compound of Interest

3,5-Dibromo-4-
Compound Name:

hydroxybenzaldehyde

Cat. No.: B181551

Technical Support Center: 3,5-Dibromo-4-
hydroxybenzaldehyde

This technical support guide provides essential information for the safe handling and storage of
3,5-Dibromo-4-hydroxybenzaldehyde (CAS No. 2973-77-5). It is intended for researchers,
scientists, and drug development professionals.

Summary of Quantitative Data

The following tables summarize the key physical and chemical properties of 3,5-Dibromo-4-
hydroxybenzaldehyde.
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Physical Properties Value Source
Molecular Formula C7H4Br20:2
Molecular Weight 279.91 g/mol
Appearance Red brown solid [1]
Melting Point/Range 182 -186 °C/359.6 - 366.8 °F  [1]
Boiling Point/Range 273.3 £ 35.0 °C (Predicted) [2]
Solubility No information available [1]
Odor No information available [1]
Chemical Properties & _

Information Source

Stability

Stability

Stable under recommended
storage conditions. Air

sensitive.

[1]

Conditions to Avoid

Incompatible products,

exposure to air.

[3]

Incompatible Materials

Strong oxidizing agents.

[1]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Hydrogen halides.

[1]

Hazardous Polymerization

No information available.

[3]

Hazardous Reactions

No information available.

[3]

Experimental Protocol: Safe Handling and Storage

This protocol outlines the standard procedure for handling and storing 3,5-Dibromo-4-

hydroxybenzaldehyde in a laboratory setting.
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Objective: To ensure the safe handling and storage of 3,5-Dibromo-4-hydroxybenzaldehyde
to minimize exposure and maintain chemical integrity.

Materials:

¢ 3,5-Dibromo-4-hydroxybenzaldehyde

o Chemical safety goggles or glasses[1][4]

o Chemical-resistant gloves (e.qg., nitrile rubber)[4]
e Lab coat

o Dust mask (type N95 or equivalent)

e Chemical fume hood

o Spatula and weighing paper/boat

 Tightly sealed container for storage

e Inert gas (e.g., Nitrogen or Argon) for storage
Procedure:

o Preparation and Personal Protective Equipment (PPE):

o Before handling, ensure you are wearing the appropriate PPE: safety goggles, chemical-
resistant gloves, and a lab coat.

o If there is a risk of generating dust, a dust mask is recommended.

o All handling of the solid compound should be performed within a certified chemical fume
hood to ensure adequate ventilation.[4]

e Weighing and Transfer:

o Carefully open the container in the fume hood.
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o Use a clean spatula to transfer the desired amount of 3,5-Dibromo-4-
hydroxybenzaldehyde onto a weighing paper or boat.

o Minimize the generation of dust during transfer.[4]

o Promptly and securely close the container after dispensing.

o Storage:
o Store the compound in a tightly closed container.[4]

o The storage area should be a cool, dry, and well-ventilated place away from incompatible
substances like strong oxidizing agents.[4]

o Due to its air-sensitive nature, it is recommended to store 3,5-Dibromo-4-
hydroxybenzaldehyde under an inert atmosphere, such as nitrogen.[3]

o Waste Disposal:

o Dispose of waste material and empty containers in accordance with local, state, and
federal regulations.

Troubleshooting Guide & FAQs

This section addresses specific issues and questions that may arise during the handling and
storage of 3,5-Dibromo-4-hydroxybenzaldehyde.

Frequently Asked Questions (FAQS)

e What is the appearance of 3,5-Dibromo-4-hydroxybenzaldehyde?
o Itis ared-brown solid.[1]

e What are the primary hazards associated with this compound?

o While some safety data sheets indicate it is not considered hazardous, others classify it as
causing skin irritation, serious eye irritation, and potential respiratory irritation. It is prudent
to handle it with care.
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e |s this compound sensitive to air?

o Yes, itis listed as being air-sensitive.[1][3] It should be stored under an inert atmosphere.

[3]
e What should | do in case of accidental contact?

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1][3]

o Ingestion: Clean your mouth with water and seek medical attention.[1][3]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[1][3]
Troubleshooting
e The compound has changed color or appearance. Is it still usable?

o A change in color could indicate degradation due to exposure to air or other contaminants.
As the compound is air-sensitive, this is a possibility if not stored correctly. It is
recommended to re-evaluate the purity of the compound using appropriate analytical
methods before use.

e What should I do in the event of a small spill?

o For small spills, ensure proper ventilation and wear your personal protective equipment.[4]
Sweep up the material, avoiding dust generation, and place it into a suitable, dry, closed
container for disposal.[4]

» What type of fire extinguisher should be used?

o Use carbon dioxide (COz), dry chemical, or chemical foam.[3]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
Dibromo-4-hydroxybenzaldehyde.
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Caption: Workflow for the safe handling of 3,5-Dibromo-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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